2,5-dimethyl-N-[4-(trifluoromethyl)phenyl]furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[4-(trifluoromethyl)phenyl]furan-3-carboxamide
• InChI: InChI=1S/C14H12F3NO2/c1-8-7-12(9(2)20-8)13(19)18-11-5-3-10(4-6-11)14(15,16)17/h3-7H,1-2H3,(H,18,19)
• InChI Key: ALTGMSIFEFGPLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H12F3NO2
• Molecular Weight: 283.24 g/mol

Description

2,5-dimethyl-N-[4-(trifluoromethyl)phenyl]furan-3-carboxamide is an organic compound characterized by the presence of a trifluoromethyl group attached to a phenyl ring, which is further connected to a furan ring

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with multiple receptors . For instance, indole derivatives, which share a similar aromatic structure, have been found to bind with high affinity to multiple receptors .

Mode of Action

It’s worth noting that (thio)urea derivatives, which share a similar structure, have the ability to activate substrates and subsequently stabilize partially developing negative charges (eg, oxyanions) in the transition states employing explicit double hydrogen bonding .

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Compounds with similar structures have been found to exhibit a broad spectrum of biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the use of trifluoromethyltrimethylsilane (TMSCF3) as a nucleophilic trifluoromethylating agent . The reaction conditions often involve the use of a base such as tetrabutylammonium fluoride in a solvent like tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of this compound may involve large-scale trifluoromethylation reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2,5-dimethyl-N-[4-(trifluoromethyl)phenyl]furan-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The trifluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions may involve reagents like halogens or organometallic compounds.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

2,5-dimethyl-N-[4-(trifluoromethyl)phenyl]furan-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: Used in the development of agrochemicals and other industrial products.

Comparison with Similar Compounds

Similar Compounds

Nilutamide: 5,5-Dimethyl-3-[4-nitro-3-(trifluoromethyl)phenyl]-2,4-imidazolidinedione.

Hydramethylnon: 1,5-Bis[4-(trifluoromethyl)phenyl]-1,4-pentadien-3-one.

• Acetamide, N-[2,4-dimethyl-5-[[(trifluoromethyl)sulfonyl]amino]phenyl]- .

Uniqueness

2,5-dimethyl-N-[4-(trifluoromethyl)phenyl]furan-3-carboxamide is unique due to its specific combination of a trifluoromethyl group with a furan ring. This structure imparts distinct chemical and biological properties, making it valuable for specialized applications in various fields.